Cas no 19270-96-3 (9H-Purine-9-butanamine,6-amino-N,N-diethyl-d-methyl-,hydrochloride (1:1))

• Product Name: 9H-Purine-9-butanamine,6-amino-N,N-diethyl-d-methyl-,hydrochloride (1:1)
• CAS No: 19270-96-3
• MF: C₁₄H₂₅ClN₆
• MW: 312.841500997543
• CID: 235837
• PubChem ID: 24190388
• Update Time: 2025-04-19

9H-Purine-9-butanamine,6-amino-N,N-diethyl-d-methyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-butanamine,6-amino-N,N-diethyl-d-methyl-,hydrochloride (1:1)
• 9-[5-(diethylamino)pentan-2-yl]purin-6-amine,hydrochloride
• 19270-96-3
• NSC-107418
• DTXSID00637830
• NSC107418
• 9-[5-(Diethylamino)pentan-2-yl]-9H-purin-6-amine--hydrogen chloride (1/1)

• Inchi： 1S/C14H24N6.ClH/c1-4-19(5-2)8-6-7-11(3)20-10-18-12-13(15)16-9-17-14(12)20;/h9-11H,4-8H2,1-3H3,(H2,15,16,17);1H
• InChI Key： GIOPTBDPOAHENF-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC2=C(N)N=CN=C12)C(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 276.20652
• Monoisotopic Mass: 312.1829225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.86